2-Vinyl-4-quinazolinol
Overview
Description
2-Vinyl-4-quinazolinol is a biochemical used for proteomics research . It has a molecular formula of C10H8N2O and a molecular weight of 172.18 . It is also known as STIMA-1 .
Synthesis Analysis
Quinazolinones, including this compound, have been synthesized using various methods. One such method involves a copper-mediated tandem C(sp2)–H amination and annulation of benzamides and amidines . This synthetic route can be useful for the construction of quinazolin-4(1H)-one frameworks .
Molecular Structure Analysis
The molecular structure of this compound consists of a quinazolinol core with a vinyl group attached . The molecular formula is C10H8N2O .
Chemical Reactions Analysis
Quinazolinones, including this compound, have been synthesized using various chemical reactions. One such reaction involves a copper-mediated tandem C(sp2)–H amination and annulation of benzamides and amidines .
Scientific Research Applications
Synthesis Techniques and Derivatives
- Hydroamination and Carboamination Reactions: 2-Vinyl- and 2-(α-styryl)quinazolin-4-ones can be synthesized using gold-catalyzed hydroamination and palladium-catalyzed carboamination of anthranilic allenamides (Broggini et al., 2012).
- Mass Spectral Fragmentation Patterns: Mass spectral studies have been conducted on derivatives of 2-methyl-3-arylquinazolin-4-ones, providing insights into their chemical properties (Holla et al., 1998).
- Synthesis of Quinazolinone Derivatives: Methods for synthesizing various quinazolinone derivatives, including 2-vinyl quinazolinones, have been developed, highlighting their potential in creating new compounds (Kumar et al., 2015).
Catalytic Reactions and Synthesis
- Ruthenium(II)-Catalyzed C-C/C-N Coupling: This catalytic process is used to synthesize fused quinazolinones from 2-arylquinazolinones and vinylene carbonate, demonstrating broad substrate compatibility (Wang et al., 2021).
- Acid-Catalyzed Ring-Opening: The quinazolin-4(3H)-one ring in certain derivatives can control the stereochemistry in ring-opening reactions (Atkinson et al., 1998).
Biochemical Applications
- Antimicrobial and Anti-Inflammatory Effects: Certain derivatives of 2-vinyl quinazolinol have been synthesized and evaluated for antimicrobial and anti-inflammatory properties, highlighting their potential therapeutic applications (Fathalla et al., 2008).
Material Synthesis and Modification
- Synthesis of Multifunctional Additives: Some derivatives of 2-vinyl quinazolinol have been synthesized for use as additives in gasoline motor oils, demonstrating their utility in materials science (Hassan et al., 2011).
Safety and Hazards
Future Directions
Recent advances in the synthesis of quinazoline derivatives, including 2-Vinyl-4-quinazolinol, have been highlighted in various studies . These studies suggest that the development of new synthesis methods and the exploration of the biological activities of quinazoline derivatives are potential future directions .
Mechanism of Action
Target of Action
The primary targets of 2-Vinyl-4-quinazolinol, also known as STIMA-1, are the proteins p63 and mutp53 . These proteins play crucial roles in cellular processes such as cell cycle regulation and apoptosis .
Mode of Action
STIMA-1 acts as an activator of p63 and mutp53 . By binding to these proteins, it restores their activity, leading to changes in cellular processes .
Biochemical Pathways
Given its targets, it’s likely that it influences pathways related tocell proliferation and differentiation , particularly in keratinocytes
Pharmacokinetics
It’s known that the compound is soluble in dmso , which suggests it may have good bioavailability
Result of Action
The activation of p63 and mutp53 by STIMA-1 leads to the proliferation and differentiation of keratinocytes . This suggests that STIMA-1 could have potential applications in the treatment of skin conditions or diseases involving abnormal keratinocyte function.
properties
IUPAC Name |
2-ethenyl-3H-quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O/c1-2-9-11-8-6-4-3-5-7(8)10(13)12-9/h2-6H,1H2,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCHFWHQHIKFOIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=NC2=CC=CC=C2C(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30396625 |
Source
|
| Record name | 2-VINYL-4-QUINAZOLINOL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30396625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
91634-12-7 |
Source
|
| Record name | 2-VINYL-4-QUINAZOLINOL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30396625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethenyl-3,4-dihydroquinazolin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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